Cas no 8008-45-5 (Nutmeg Oil)

• Product Name: Nutmeg Oil
• CAS No: 8008-45-5
• MF: C₃₂H₅₆
• MW: 440.787050247192
• CID: 48012
• PubChem ID: 6850746
• Update Time: 2025-04-18

Nutmeg Oil Chemical and Physical Properties

Names and Identifiers

• Nutmeg Oil
• MYRISTICA OIL
• Myristicaceae
• 2,2-dimethyl-3-methylidenebicyclo[2.2.1]heptane;(4R,6R)-1,6-dimethyl-4-propan-2-ylcyclohexene;(2R,4R)-2-methyl-1-methylidene-4-propan-2-ylcyclohexane
• 8008-45-5

• MDL： MFCD00147761
• Inchi： 1S/2C11H20.C10H16/c2*1-8(2)11-6-5-9(3)10(4)7-11;1-7-8-4-5-9(6-8)10(7,2)3/h5,8,10-11H,6-7H2,1-4H3;8,10-11H,3,5-7H2,1-2,4H3;8-9H,1,4-6H2,2-3H3/t2*10-,11-;/m11./s1
• InChI Key： LLPXXXJSNSMISE-PHIZCRGKSA-N
• SMILES： C12CCC(C(=C)C1(C)C)C2.[C@@H]1(C(C)C)CCC(=C)[C@H](C)C1.[C@H]1(CC=C(C)[C@H](C)C1)C(C)C

Computed Properties

• Exact Mass: 440.438201786g/mol
• Monoisotopic Mass: 440.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Almost colorless to yellowish oily liquid. It has a fresh fragrance, slightly spicy aroma \ thick sweet and mellow \ elegant temperament
• Density: 0.89 g/mL at 25 °C(lit.)
• Boiling Point: 165 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.481(lit.)
• FEMA: 2793 | NUTMEG OIL
• Optical Activity: [α]20/D +10°, neat

Nutmeg Oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• RTECS：RJ3694800
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 2620 mg/kg (Jenner)
• Risk Phrases：10-36/37/38
• Safety Term：16-26-36